Cas no 67633-71-0 (2-cyano-N-[2-(docosanoylamino)ethyl]-N-ethyl-N-(2-hydroxyethyl)ethanaminium ethyl sulfate)

2-cyano-N-[2-(docosanoylamino)ethyl]-N-ethyl-N-(2-hydroxyethyl)ethanaminium ethyl sulfate structure
67633-71-0 structure
Product name:2-cyano-N-[2-(docosanoylamino)ethyl]-N-ethyl-N-(2-hydroxyethyl)ethanaminium ethyl sulfate
CAS No:67633-71-0
MF:C33H67N3O6S
MW:633.966589212418
CID:1725143
PubChem ID:105496

2-cyano-N-[2-(docosanoylamino)ethyl]-N-ethyl-N-(2-hydroxyethyl)ethanaminium ethyl sulfate Chemical and Physical Properties

Names and Identifiers

    • 2-cyano-N-[2-(docosanoylamino)ethyl]-N-ethyl-N-(2-hydroxyethyl)ethanaminium ethyl sulfate
    • Ethanaminium, N-(2-cyanoethyl)-N-ethyl-N-(2-hydroxyethyl)-2-[(1-oxodocosyl)amino]-, ethyl sulfate (1:1)
    • Ethanaminium, N-(2-cyanoethyl)-N-ethyl-N-(2-hydroxyethyl)-2-((1-oxodocosyl)amino)-, ethyl sulfate (salt)
    • 67633-71-0
    • Ethanaminium, N-(2-cyanoethyl)-N-ethyl-N-(2-hydroxyethyl)-2-[(1-oxodocosyl)amino]-, ethyl sulfate (salt)
    • DTXCID901025101
    • Ethanaminium, N-(2-cyanoethyl)-N-ethyl-N-(2-hydroxyethyl)-2-((1-oxodocosyl)amino)-, ethyl sulfate (1:1)
    • N-Behenamidoethyl-N-cyanoethyl-N-ethyl-N-ethanol ammonium ethosulfate
    • DTXSID00885738
    • Inchi: InChI=1S/C31H61N3O2.C2H6O4S/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-24-31(36)33-26-28-34(4-2,29-30-35)27-23-25-32;1-2-6-7(3,4)5/h35H,3-24,26-30H2,1-2H3;2H2,1H3,(H,3,4,5)
    • InChI Key: KOPZFHKWOLUJHR-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCCCCCCCCCCCCC(=O)NCC[N+](CC)(CCC#N)CCO.CCOS(=O)(=O)[O-]

Computed Properties

  • Exact Mass: 633.47541
  • Monoisotopic Mass: 633.47505804g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 29
  • Complexity: 635
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 148Ų

Experimental Properties

  • PSA: 139.55

2-cyano-N-[2-(docosanoylamino)ethyl]-N-ethyl-N-(2-hydroxyethyl)ethanaminium ethyl sulfate Related Literature

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